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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of 2-(3-Chloropropoxy)-1-methoxy-4-
nitrobenzene, a key intermediate in the synthesis of the tyrosine kinase inhibitor, Bosutinib.
This document compiles essential information for researchers and professionals in drug
development, including its chemical and physical properties, a detailed synthesis protocol,
safety and handling information, and its role in pharmaceutical manufacturing.

Chemical and Physical Properties

2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is an organic compound with the molecular
formula C10H12CINOA4.[1] It is also known by other names such as 1-(2-Methoxy-5-
nitrophenoxy)-3-chloropropane and is listed as Bosutinib Impurity 9.[2]
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Table 1: Chemical Identifiers and Physical Properties

Property Value Reference
CAS Number 92878-95-0 [1][3]
Molecular Formula C10H12CINO4 [1]
Molecular Weight 245.66 g/mol [11[3]

2-(3-chloropropoxy)-1-
IUPAC Name _ [3]
methoxy-4-nitrobenzene

Melting Point 91.7-93.6 °C [4]

Boiling Point 388.3°C at 760 mmHg [4]

Density ~1.443 g/cm3 at 23 °C [4]

Flash Point 188.6 °C [4]

Water Solubility 0.17 - 0.29 mg/L at 20 °C [4]

log Pow ~2.5-2.69 [4]
Synthesis

The synthesis of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is typically achieved
through the reaction of 2-methoxy-5-nitrophenol with 1-chloro-3-iodopropane or 1-bromo-3-
chloropropane in the presence of a base.

Experimental Protocol: Synthesis from 2-Methoxy-5-
nitrophenol and 1-Chloro-3-iodopropane

This protocol describes a common laboratory-scale synthesis of the target compound.
Materials:
e 2-methoxy-5-nitrophenol

e 1-chloro-3-iodopropane
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Potassium carbonate (K2CO3)

Acetonitrile (CH3CN)

Ethyl acetate

Petroleum ether

Procedure:

e In a 500 mL round-bottom flask, combine 2-methoxy-5-nitrophenol (10.0 g, 59.17 mmol, 1.00
eg.), acetonitrile (200 mL), 1-chloro-3-iodopropane (18.11 g, 88.76 mmol, 1.50 eq.), and
potassium carbonate (16.33 g, 118.34 mmol, 2.00 eq.).

e Stir the resulting mixture at 85 °C for 3 hours.
 After the reaction is complete, cool the mixture to room temperature.
« Filter the solids and concentrate the filtrate under vacuum.

» Purify the residue by silica gel column chromatography using a mixture of ethyl acetate and
petroleum ether (1:2) as the eluent.

e This procedure yields 2-(3-chloropropoxy)-1-methoxy-4-nitrobenzene as an off-white solid
(7.86 g, 54% vyield).[5]

Role in Bosutinib Synthesis

2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is a crucial intermediate in the multi-step
synthesis of Bosutinib, a medication used to treat chronic myelogenous leukemia (CML).[6] The
synthesis of Bosutinib involves the subsequent reaction of this intermediate with N-
methylpiperazine to introduce the side chain, followed by reduction of the nitro group to an
amine, which is then used to construct the quinoline core of the final drug molecule.

Below is a simplified workflow illustrating the initial steps in the synthesis of a Bosutinib
precursor starting from 2-methoxy-5-nitrophenol.
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Reaction at 85°C

2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene N-Methylpiperazine

Amination Reaction

Nucleophilic Substitution

Bosutinib Precursor

Click to download full resolution via product page

Workflow for the initial steps of Bosutinib synthesis.

Analytical Methods

The purity and identity of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene are critical for its
use in pharmaceutical synthesis. While a specific, validated analytical method for this
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compound is not readily available in the public domain, general methods for the analysis of

nitroaromatic compounds can be adapted.

Table 2: Potential Analytical Techniques

Technique

Description

High-Performance Liquid Chromatography
(HPLC)

A common method for assessing the purity of
organic compounds. A reverse-phase C18
column with a mobile phase of acetonitrile and
water, and UV detection would be a suitable

starting point.

Gas Chromatography-Mass Spectrometry (GC-
MS)

Useful for both identification and quantification.
The compound would be separated on a
capillary column and identified by its mass

spectrum.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H and 3C NMR are essential for confirming the
chemical structure of the synthesized

compound.

Infrared (IR) Spectroscopy

Provides information about the functional groups
present in the molecule, such as the nitro group,

ether linkages, and aromatic ring.

Safety and Handling

Appropriate safety precautions must be taken when handling 2-(3-Chloropropoxy)-1-

methoxy-4-nitrobenzene. It is intended for research and development purposes only and not

for medicinal, household, or other uses.[4]

Table 3: Safety and Handling Recommendations
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Aspect Recommendation

Wear appropriate protective gloves, clothing,

Personal Protective Equipment (PPE) _
and eye/face protection.

Handle in a well-ventilated area or in a fume
hood.

Ventilation

Store in a tightly closed container in a dry, cool,

Storage ]
and well-ventilated place.

Skin: Wash off with soap and plenty of water.
Eyes: Rinse thoroughly with plenty of water for
at least 15 minutes and consult a physician.
Ingestion: Do NOT induce vomiting. Never give

In case of contact anything by mouth to an unconscious person.
Rinse mouth with water. Consult a physician.
Inhalation: If breathed in, move person into fresh
air. If not breathing, give artificial respiration.

Consult a physician.

Conclusion

2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is a well-characterized intermediate with a
critical role in the synthesis of the anticancer drug Bosutinib. This guide provides essential
technical information to support its safe and effective use in a research and development
setting. The provided synthesis protocol and analytical considerations offer a solid foundation

for scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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